5-Bromo-2-(chloromethyl)-4-ethylthiazole

• Molecular Formula: C6H7BrClNS
• Molecular Weight: 240.55 g/mol
• IUPAC Name: 5-bromo-2-(chloromethyl)-4-ethyl-1,3-thiazole
• InChI: InChI=1S/C6H7BrClNS/c1-2-4-6(7)10-5(3-8)9-4/h2-3H2,1H3
• InChI Key: ZZHHURWFEYRBRL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=N1)CCl)Br

Description

5-Bromo-2-(chloromethyl)-4-ethylthiazole is a brominated thiazole derivative characterized by a thiazole core substituted with bromine at position 5, a chloromethyl group at position 2, and an ethyl group at position 4. Thiazoles are heterocyclic compounds containing sulfur and nitrogen, widely studied for their diverse chemical reactivity and biological activities.

Comparison with Similar Compounds

Structural and Functional Group Variations

Key structural analogs differ in substituent patterns, influencing reactivity, stability, and applications. Below is a comparative analysis:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Key Features	Reference
5-Bromo-2-(chloromethyl)-4-ethylthiazole	C₆H₇BrClNS	240.55	Br (5), Cl-CH₂ (2), C₂H₅ (4)	High electrophilicity due to Cl-CH₂; potential alkylating agent.	Target
2-Amino-5-bromo-4-methylthiazole	C₄H₅BrN₂S	193.07	Br (5), NH₂ (2), CH₃ (4)	Amino group enhances hydrogen bonding; used in pharmaceutical intermediates.
Ethyl 5-bromo-4-methylthiazole-2-carboxylate	C₇H₈BrNO₂S	250.11	Br (5), COOEt (2), CH₃ (4)	Ester group improves solubility; precursor for carboxylic acid derivatives.
2-Acetamido-5-bromo-4-ethylthiazole	C₇H₉BrN₂OS	249.13	Br (5), AcNH (2), C₂H₅ (4)	Acetamido group stabilizes structure; used in drug discovery.
5-(2-Bromoethyl)-4-methylthiazole	C₆H₈BrNS	206.11	Br-CH₂CH₂ (5), CH₃ (4)	Bromoethyl side chain enables polymerizable or linker applications.